Cas no 2877643-81-5 (N-benzyl-2-(3-{[1,2,4]triazolo[4,3-a]pyridin-3-yl}azetidin-1-yl)acetamide)

• Product Name: N-benzyl-2-(3-{[1,2,4]triazolo[4,3-a]pyridin-3-yl}azetidin-1-yl)acetamide
• CAS No: 2877643-81-5
• MF: C₁₈H₁₉N₅O
• MW: 321.376363039017
• CID: 5329589
• PubChem ID: 165434280
• Update Time: 2025-08-04

N-benzyl-2-(3-{[1,2,4]triazolo[4,3-a]pyridin-3-yl}azetidin-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• F6805-3810
• AKOS040880392
• N-benzyl-2-(3-{[1,2,4]triazolo[4,3-a]pyridin-3-yl}azetidin-1-yl)acetamide
• 2877643-81-5
• N-(Phenylmethyl)-3-(1,2,4-triazolo[4,3-a]pyridin-3-yl)-1-azetidineacetamide

• Inchi： 1S/C18H19N5O/c24-17(19-10-14-6-2-1-3-7-14)13-22-11-15(12-22)18-21-20-16-8-4-5-9-23(16)18/h1-9,15H,10-13H2,(H,19,24)
• InChI Key： VGWQXTXXOMVDDQ-UHFFFAOYSA-N
• SMILES： N1(CC(NCC2=CC=CC=C2)=O)CC(C2N3C(=NN=2)C=CC=C3)C1

Computed Properties

• Exact Mass: 321.15896025g/mol
• Monoisotopic Mass: 321.15896025g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 62.5Ų

Experimental Properties

• Density: 1.33±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 15.57±0.46(Predicted)

Additional information on N-benzyl-2-(3-{[1,2,4]triazolo[4,3-a]pyridin-3-yl}azetidin-1-yl)acetamide

Introduction to N-benzyl-2-(3-{[1,2,4]triazolo[4,3-a]pyridin-3-yl}azetidin-1-yl)acetamide (CAS No. 2877643-81-5)

N-benzyl-2-(3-{[1,2,4]triazolo[4,3-a]pyridin-3-yl}azetidin-1-yl)acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound, identified by its CAS number 2877643-81-5, represents a novel molecular entity with a complex structural framework. The presence of multiple heterocyclic rings and functional groups makes it a promising candidate for further investigation in medicinal chemistry.

The core structure of N-benzyl-2-(3-{[1,2,4]triazolo[4,3-a]pyridin-3-yl}azetidin-1-yl)acetamide consists of an acetamide moiety linked to a benzyl group, which is further connected to an azetidine ring. This azetidine ring is itself substituted with a [1,2,4]triazolo[4,3-a]pyridine moiety, creating a highly intricate and potentially bioactive scaffold. The combination of these structural elements suggests that this compound may exhibit unique pharmacological properties.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential biological activity of such complex molecules with greater accuracy. The [1,2,4]triazolo[4,3-a]pyridine moiety is particularly noteworthy, as it has been identified in several pharmacologically active compounds. This scaffold is known for its ability to interact with various biological targets, making it a valuable component in the design of novel therapeutic agents.

In the context of drug discovery, the azetidine ring serves as a flexible linker that can modulate the overall shape and electronic properties of the molecule. This flexibility is crucial for optimizing binding affinity and selectivity against biological targets. The benzyl group and the acetamide moiety further contribute to the compound's pharmacophore by providing hydrogen bonding opportunities and enhancing solubility.

Current research in medicinal chemistry increasingly focuses on the development of multitarget-directed compounds (MTDs), which are designed to interact with multiple biological targets simultaneously. N-benzyl-2-(3-{[1,2,4]triazolo[4,3-a]pyridin-3-yl}azetidin-1-yl)acetamide fits well within this paradigm, as its structural features allow for interactions with several potential therapeutic targets. For instance, the [1,2,4]triazolo[4,3-a]pyridine moiety has been shown to exhibit inhibitory activity against various enzymes and receptors involved in inflammatory pathways.

The synthesis of N-benzyl-2-(3-{[1,2,4]triazolo[4,3-a]pyridin-3-yl}azetidin-1-yl)acetamide presents both challenges and opportunities for synthetic chemists. The multi-step synthesis involves careful manipulation of reactive intermediates and requires precise control over reaction conditions to ensure high yield and purity. However, advances in synthetic methodologies have made it possible to construct such complex molecules more efficiently than ever before.

One of the key challenges in the synthesis of this compound is the introduction of the [1,2,4]triazolo[4,3-a]pyridine scaffold. This heterocyclic system requires careful selection of starting materials and catalysts to achieve optimal yields. Additionally, the presence of sensitive functional groups necessitates stringent conditions to prevent unwanted side reactions. Despite these challenges, recent reports have demonstrated successful syntheses using innovative approaches that enhance efficiency and scalability.

The pharmacological evaluation of N-benzyl-2-(3-{[1,2,4]triazolo[4,3-a]pyridin-3-yl}azetidin-1-yl)acetamide is ongoing and has revealed promising preliminary results. In vitro studies have indicated that this compound exhibits inhibitory activity against several enzymes implicated in inflammatory diseases. Furthermore, its ability to interact with specific receptors has raised interest in its potential as a lead compound for further development.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the process of identifying promising candidates like N-benzyl-2-(3-{[1,2,4]triazolo[4,3-a]pyridin-3-yl}azetidin-1-yl)acetamide. These technologies enable researchers to analyze vast datasets and predict the biological activity of compounds with remarkable accuracy. By leveraging these tools， scientists can prioritize their efforts on molecules with the highest potential for therapeutic success.

The future prospects for N-benzyl-2-(3-{[1， 2， 4] triazolo [ 4， 3 - a ] pyridine - 3 - yl } azetidin - 1 - yl ) acetamide are exciting， as it represents a prime example of how innovative molecular design can lead to novel therapeutic agents。 As research continues， it is likely that this compound will be further optimized for improved efficacy and selectivity。 Additionally， its unique structural features may inspire new strategies for addressing complex diseases.